1-(4-Bromo-3-methylbenzoyl)piperidine

• IUPAC Name: (4-bromo-3-methylphenyl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C13H16BrNO/c1-10-9-11(5-6-12(10)14)13(16)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: SNVOLCRBMNZCIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N2CCCCC2)Br
• Molecular Formula: C13H16BrNO
• Molecular Weight: 282.18 g/mol
• CAS No.: 1007212-45-4

Description

1-(4-Bromo-3-methylbenzoyl)piperidine is a compound that belongs to the class of benzoyl piperidine derivatives. It is characterized by the presence of a bromine atom and a methyl group attached to the benzoyl ring, along with a piperidine moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(4-Bromo-3-methylbenzoyl)piperidine can be synthesized through a multi-step process. One common method involves the acylation of piperidine with 4-bromo-3-methylbenzoyl chloride. The reaction typically takes place in the presence of a base such as triethylamine, and an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours to yield the desired product .

Industrial Production Methods: Industrial production of 1-(4-Bromo-3-methylbenzoyl)piperidine follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and precise control of reaction conditions to ensure high yield and purity. The product is then purified through techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions: 1-(4-Bromo-3-methylbenzoyl)piperidine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions:

Substitution Reactions: Reagents such as sodium iodide or potassium fluoride in polar aprotic solvents.

Oxidation Reactions: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed:

Substitution Products: Depending on the nucleophile used, various substituted derivatives can be formed.

Oxidation Products: Oxidized derivatives with different functional groups.

Reduction Products: Reduced derivatives with altered oxidation states

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological tool.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(4-Bromo-3-methylbenzoyl)piperidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

• 1-(4-Chloro-3-methylbenzoyl)piperidine
• 1-(4-Fluoro-3-methylbenzoyl)piperidine
• 1-(4-Methylbenzoyl)piperidine

Comparison: 1-(4-Bromo-3-methylbenzoyl)piperidine is unique due to the presence of the bromine atom, which can influence its reactivity and biological activity. Compared to its chloro, fluoro, and methyl analogs, the bromine derivative may exhibit different chemical and pharmacological properties, making it a valuable compound for specific applications .

Biological Activity

1-(4-Bromo-3-methylbenzoyl)piperidine is a compound of interest due to its potential biological activities, including anticancer properties and enzyme inhibition. This article reviews the biological activity of this compound based on diverse research findings, highlighting its mechanisms of action, efficacy in various assays, and potential therapeutic applications.

1-(4-Bromo-3-methylbenzoyl)piperidine is characterized by the following properties:

• Molecular Formula : C$_{12}$H$_{14}$BrN
• Molecular Weight : 256.15 g/mol
• CAS Number : 1007212-45-4

Research indicates that 1-(4-Bromo-3-methylbenzoyl)piperidine exhibits biological activity through various mechanisms:

• Enzyme Inhibition : The compound has been studied for its inhibitory effects on specific enzymes, particularly those related to cancer progression. For instance, it has shown potential as a reversible inhibitor of monoacylglycerol lipase (MAGL), which plays a role in the endocannabinoid system and cancer cell proliferation .
• Anticancer Activity : In vitro studies have demonstrated that this compound can induce apoptosis in cancer cell lines, such as MDA-MB-231, a model for breast cancer. The compound significantly increased the percentage of annexin V-FITC-positive apoptotic cells, indicating its potential as an anticancer agent .

Table 1: Summary of Biological Activities

Activity Type	Assay Type	Result	Reference
Enzyme Inhibition	MAGL Inhibition	IC$_{50}$ in low nanomolar range
Anticancer Activity	Apoptosis Induction	22-fold increase in apoptotic cells
Antimicrobial Activity	Antibacterial Assay	Significant inhibition against S. aureus

Case Study 1: Anticancer Efficacy

In a detailed study, 1-(4-Bromo-3-methylbenzoyl)piperidine was evaluated for its effects on MDA-MB-231 cells. The results indicated a significant induction of apoptosis, with a notable increase in late apoptotic phases. This suggests that the compound could be further investigated for its potential use in cancer therapy .

Case Study 2: Enzyme Interaction

A study focusing on the interaction of this compound with MAGL revealed promising results. The compound was shown to selectively inhibit MAGL without affecting other components of the endocannabinoid system, highlighting its specificity and potential therapeutic benefits in modulating endocannabinoid levels in cancer .

Pharmacokinetics and Toxicology

The pharmacokinetic profile of 1-(4-Bromo-3-methylbenzoyl)piperidine suggests favorable absorption and distribution characteristics. Studies indicate that it maintains stability in biological systems, which is crucial for its efficacy as a therapeutic agent. However, further investigations into its long-term toxicity and metabolic pathways are necessary to ensure safety for clinical applications.